Cas no 2229033-27-4 (tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate
• CAS No: 2229033-27-4
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 6228807
• PubChem ID: 165827959
• Update Time: 2025-11-01

tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate
• EN300-1890993
• tert-butyl N-[2-(3-amino-1-fluoropropyl)-5-methoxyphenyl]carbamate
• 2229033-27-4

• Inchi： 1S/C15H23FN2O3/c1-15(2,3)21-14(19)18-13-9-10(20-4)5-6-11(13)12(16)7-8-17/h5-6,9,12H,7-8,17H2,1-4H3,(H,18,19)
• InChI Key： NQNAIHSKBMXQCG-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate (CAS No. 2229033-27-4)

The compound tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate (CAS No. 2229033-27-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a tert-butyl carbamate group, a fluoropropyl moiety, and a methoxyphenyl ring, this compound is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for protease inhibitors and kinase modulators, which are critical in treating various diseases.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a drug's pharmacokinetic properties. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal side effects. The presence of the amino and fluoro functional groups in this molecule makes it a versatile intermediate for further chemical modifications.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The methoxyphenyl group is often associated with blood-brain barrier permeability, a crucial factor for drugs targeting neurological disorders. Given the rising prevalence of conditions like Alzheimer's and Parkinson's disease, this compound could be a valuable candidate for preclinical studies. Additionally, its carbamate moiety is known for its hydrolytic stability, which is advantageous in prodrug design.

From a synthetic chemistry perspective, tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate exemplifies the growing importance of green chemistry principles. Researchers are exploring eco-friendly methods for its synthesis, such as catalytic fluorination and solvent-free reactions, to reduce environmental impact. This aligns with the broader scientific community's focus on sustainable drug development and green synthesis practices.

In summary, tert-butyl N-2-(3-amino-1-fluoropropyl)-5-methoxyphenylcarbamate (CAS No. 2229033-27-4) represents a promising compound with multifaceted applications in medicinal chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the fields of fluorinated pharmaceuticals and CNS therapeutics. As the scientific community continues to explore its potential, this compound may play a pivotal role in the next generation of innovative therapies.